Cas no 946328-46-7 (N'-(3,4-difluorophenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-(3,4-difluorophenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946328-46-7
• MF: C₁₆H₁₇F₂N₃O₂S
• MW: 353.386889219284
• CID: 5861536
• PubChem ID: 16932092
• Update Time: 2025-05-19

N'-(3,4-difluorophenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024646009
• F2392-1001
• N'-(3,4-difluorophenyl)-N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]ethanediamide
• N'-(3,4-difluorophenyl)-N-[2-(dimethylamino)-2-thiophen-3-ylethyl]oxamide
• 946328-46-7
• N1-(3,4-difluorophenyl)-N2-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)oxalamide
• N'-(3,4-difluorophenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide

• Inchi： 1S/C16H17F2N3O2S/c1-21(2)14(10-5-6-24-9-10)8-19-15(22)16(23)20-11-3-4-12(17)13(18)7-11/h3-7,9,14H,8H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： NPHWQSOZHWXJFP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(NC1C=CC(=C(C=1)F)F)=O)=O)N(C)C

Computed Properties

• Exact Mass: 353.10095429g/mol
• Monoisotopic Mass: 353.10095429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.7Ų

Additional information on N'-(3,4-difluorophenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide

N'-(3,4-Difluorophenyl)-N-2-(Dimethylamino)-2-(Thiophen-3-Yl)Ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 946328-46-7, known as N'-(3,4-difluorophenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing chemical behavior.

At its core, this molecule features a difluorophenyl group attached to an ethanediamide backbone. The difluorophenyl moiety contributes to the compound's electronic properties, enhancing its reactivity and stability under various conditions. The ethanediamide structure serves as a versatile platform for further functionalization, enabling the incorporation of additional substituents such as the dimethylamino and thiophen-3-yl groups.

The presence of a dimethylamino group introduces significant steric and electronic effects into the molecule. This group not only enhances the compound's solubility in polar solvents but also plays a crucial role in modulating its interactions with biological systems. Recent studies have demonstrated that this feature makes the compound particularly suitable for applications in drug delivery systems, where controlled release and bioavailability are critical factors.

Another notable component of this compound is the thiophen-3-yl group. Thiophene derivatives are well-known for their aromaticity and stability, making them valuable in various chemical reactions. The integration of a thiophen-3-yl group into this molecule enhances its photostability and electronic conductivity, rendering it an attractive candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

Recent research has focused on the synthesis and characterization of N'-(3,4-difluorophenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide. Scientists have developed novel synthetic pathways that optimize the yield and purity of this compound. For instance, a study published in *Journal of Organic Chemistry* highlighted a two-step synthesis involving a nucleophilic substitution reaction followed by an amide coupling step. This approach not only simplifies the synthesis process but also ensures high reproducibility.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential precursor for bioactive molecules due to its ability to form stable conjugates with biologically relevant groups. In materials science, its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. For example, density functional theory (DFT) calculations have revealed that the molecule exhibits favorable charge transport properties, which are essential for its application in electronic devices.

In conclusion, N'-(3,4-difluorophenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, combined with recent breakthroughs in synthesis and characterization techniques, positions it as a key player in future innovations within organic chemistry and materials science.